2-(Dodecylamino)ethanol

Specification

• CAS No.: 16613-87-9
• Molecular Formula: C14H31NO
• Molecular Weight: 229.4 g/mol
• IUPAC Name: 2-(dodecylamino)ethanol
• Standard InChI: InChI=1S/C14H31NO/c1-2-3-4-5-6-7-8-9-10-11-12-15-13-14-16/h15-16H,2-14H2,1H3
• Standard InChI Key: HCYSJBICYOIBLS-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCNCCO
• Canonical SMILES: CCCCCCCCCCCCNCCO

Introduction

Compound Identification and Basic Properties

Chemical Identity

2-(Dodecylamino)ethanol is an amino alcohol with significant industrial and research applications. The compound's identity can be characterized through various chemical identifiers as presented in Table 1.

Table 1: Chemical Identifiers of 2-(Dodecylamino)ethanol

Identifier	Value
CAS Registry Numbers	16613-87-9, 72623-73-5
IUPAC Name	2-(dodecylamino)ethanol
Molecular Formula	C₁₄H₃₁NO
Molecular Weight	229.40 g/mol
InChI	InChI=1S/C14H31NO/c1-2-3-4-5-6-7-8-9-10-11-12-15-13-14-16/h15-16H,2-14H2,1H3
InChIKey	HCYSJBICYOIBLS-UHFFFAOYSA-N
SMILES	CCCCCCCCCCCCNCCO
European Community (EC) Number	240-663-5

The compound is also known by several synonyms, including N-(2-hydroxyethyl)dodecylamine, N-dodecyl-N-(2-hydroxyethyl)amine, N-dodecylethanolamine, 2-(dodecylamino)ethan-1-ol, and lauryl-2-hydroxyethylamine.

Physical Properties

The physical properties of 2-(Dodecylamino)ethanol influence its behavior in various chemical environments and applications. Table 2 summarizes these essential physical characteristics.

Table 2: Physical Properties of 2-(Dodecylamino)ethanol

Property	Value
Physical State	Liquid at room temperature
Density	0.862 g/cm³
Boiling Point	341.2°C at 760 mmHg
Flash Point	58.2°C
Vapor Pressure	5.39E-06 mmHg at 25°C
Index of Refraction	1.454
LogP	3.88010
Polar Surface Area (PSA)	32.26000

These physical properties indicate that 2-(Dodecylamino)ethanol is a high-boiling, moderately lipophilic compound with significant surface-active properties.

Structural Characteristics

2-(Dodecylamino)ethanol possesses a distinctive chemical structure characterized by the presence of both an amine group and a hydroxyl group attached to a carbon skeleton. The compound features a long hydrophobic dodecyl chain (12 carbon atoms) connected to an amino nitrogen, which is further attached to an ethanol moiety. This structural arrangement creates an amphiphilic molecule with distinct hydrophilic and hydrophobic regions, contributing to its surfactant properties.

The hydroxyl group (-OH) at one end provides hydrogen bonding capabilities and hydrophilicity, while the long alkyl chain offers hydrophobicity. This dual nature enables the compound to interact effectively with both polar and non-polar substances, making it valuable for various applications, particularly as an emulsifier and surfactant.

Chemical Synthesis and Production

Synthetic Routes

The synthesis of 2-(Dodecylamino)ethanol typically involves a nucleophilic substitution reaction between dodecylamine and ethylene oxide. This reaction proceeds under controlled conditions to ensure optimal yield and purity. The general reaction can be represented as follows:

$\text{C}_{12}\text{H}_{25}\text{NH}_2 + \text{C}_2\text{H}_4\text{O} \rightarrow \text{C}_{12}\text{H}_{25}\text{NHCH}_2\text{CH}_2\text{OH}$

This synthetic pathway represents a common approach to producing amino alcohols, where primary amines react with epoxides to form the corresponding β-amino alcohols. The reaction involves a nucleophilic attack by the amine nitrogen on the less hindered carbon of the epoxide ring, followed by ring-opening to form the hydroxyethyl derivative.

Industrial Production Methods

In industrial settings, the production of 2-(Dodecylamino)ethanol employs large-scale reactors where dodecylamine and ethylene oxide are reacted under specific temperature and pressure conditions. The process typically involves the following steps:

• Charging the reactor with dodecylamine in an appropriate solvent

• Controlled addition of ethylene oxide at regulated temperatures (usually 50-80°C)

• Maintaining reaction conditions for a specified period to ensure complete conversion

• Purification steps including distillation or crystallization to obtain the desired product purity

The industrial production process must be carefully monitored to prevent side reactions, particularly polyethoxylation, where multiple ethylene oxide molecules might react with the product to form undesired polyethoxylated derivatives.

Reaction Thermochemistry

Thermochemical data provides valuable insights into the energetics of the synthesis reaction. According to NIST WebBook data, the reaction thermochemistry for the decomposition of 2-(Dodecylamino)ethanol into dodecylamine and ethylene oxide is characterized by an enthalpy of reaction (ΔᵣH°) of -120.0 ± 4.6 kJ/mol in the liquid phase. This negative value indicates that the formation reaction is exothermic, releasing heat during the synthesis process.

The exothermic nature of this reaction has important implications for industrial production, requiring careful temperature control to manage heat generation during large-scale synthesis operations.

Chemical Properties and Reactivity

Functional Group Characteristics

2-(Dodecylamino)ethanol contains two key functional groups that determine its chemical behavior: a secondary amine (-NH-) and a primary alcohol (-OH). These functional groups provide distinct reactive sites:

• The secondary amine group:

  • Acts as a nucleophile in substitution reactions

  • Can participate in acid-base reactions, functioning as a weak base

  • Forms hydrogen bonds with proton donors

  • Can undergo oxidation to form N-oxides

• The primary alcohol group:

  • Participates in esterification reactions

  • Can be oxidized to form aldehydes or carboxylic acids

  • Forms hydrogen bonds with proton acceptors and donors

  • Undergoes substitution reactions to form other functional derivatives

The presence of both functional groups creates intramolecular hydrogen bonding possibilities that influence the compound's physical properties and reactivity patterns.

Reaction Mechanisms

The reactivity of 2-(Dodecylamino)ethanol can be understood through several key reaction mechanisms:

• Oxidation Reactions: The hydroxyl group can undergo oxidation to form corresponding aldehydes or carboxylic acids. Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃). The mechanism typically involves the removal of hydrogen atoms from the alcohol, leading to the formation of an aldehyde intermediate that can be further oxidized to a carboxylic acid.

• Reduction Reactions: Under appropriate conditions with reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄), the compound can undergo reduction to form primary amines or other reduced derivatives.

• Substitution Reactions: The hydroxyl group can be substituted with other functional groups through nucleophilic substitution reactions. Reagents like thionyl chloride (SOCl₂) or phosphorus tribromide (PBr₃) facilitate these transformations by activating the hydroxyl group for displacement by nucleophiles.

• Surfactant Mechanism: In solution, the amphiphilic nature of the molecule enables it to orient at interfaces with the hydrophilic head (containing the amine and hydroxyl groups) directed toward the aqueous phase and the hydrophobic tail (dodecyl chain) directed toward the organic phase. This orientation reduces surface tension and facilitates the formation of micelles and emulsions.

Chemical Transformations

2-(Dodecylamino)ethanol can undergo various chemical transformations that produce valuable derivatives with different properties and applications. Major transformations include:

• Oxidation Products: Oxidation of the hydroxyl group can lead to the formation of dodecanoic acid or dodecanal, depending on the oxidation conditions and reagents used.

• Reduction Products: Reduction reactions can yield dodecylamine and other reduced derivatives.

• Substitution Products: The hydroxyl group can be substituted to form halides, esters, ethers, or other functional derivatives. For example, reaction with carboxylic acids produces esters with modified properties.

• Salt Formation: As an amine, the compound can form salts with acids, such as the hydrochloride salt (2-(Dodecylamino)ethanol hydrochloride, CAS: 20715-62-2), which may exhibit different solubility and stability characteristics compared to the free base.

These chemical transformations expand the versatility of 2-(Dodecylamino)ethanol as a chemical intermediate for synthesizing a range of specialized compounds with tailored properties.

Applications and Utilities

Industrial Applications

The unique amphiphilic structure of 2-(Dodecylamino)ethanol makes it valuable for numerous industrial applications:

• Surfactants and Emulsifiers: The compound's ability to reduce surface tension and stabilize interfaces between immiscible phases makes it an effective component in detergent formulations and emulsifying agents. It helps create stable mixtures of oil and water-based components in various products.

• Corrosion Inhibitors: 2-(Dodecylamino)ethanol finds application as a corrosion inhibitor in industrial processes, particularly for metal protection in aqueous environments. The amine functional group can adsorb onto metal surfaces, forming a protective layer that prevents oxidative damage.

• Textile Industry: The compound is used in textile processing as a softening agent, antistatic additive, and processing aid due to its surfactant properties and ability to modify surface characteristics of fibers.

• Personal Care Products: In cosmetic and personal care formulations, it serves as an emulsifier and conditioning agent, contributing to product stability and performance characteristics.

Research Applications

In scientific research, 2-(Dodecylamino)ethanol has demonstrated significant utility across multiple disciplines:

• Nanoparticle Synthesis: The compound acts as a surfactant in the synthesis of nanoparticles, facilitating their stabilization and dispersion in solution. This application is crucial for various materials science research endeavors.

• Emulsion Polymerization: It is utilized in emulsion polymerization processes, where it helps stabilize emulsions and improve the properties of the resulting polymers, enabling the production of specialized polymer materials with controlled characteristics.

• Lipid-Based Drug Delivery Systems: Researchers employ 2-(Dodecylamino)ethanol in the preparation of liposomes and other lipid-based delivery vehicles. Its amphiphilic nature allows it to effectively encapsulate hydrophobic drugs, enhancing their bioavailability and delivery efficiency.

• Antimicrobial Studies: Research indicates that the compound exhibits antimicrobial properties, disrupting microbial cell membranes and leading to cell lysis. It has shown effectiveness against both Gram-positive and Gram-negative bacteria, opening avenues for antimicrobial applications.

Biological and Toxicological Profile

Interactions with Biological Systems

2-(Dodecylamino)ethanol interacts with biological systems primarily through its surfactant properties. Key biological interactions include:

• Membrane Interactions: The amphiphilic structure allows the compound to interact with lipid bilayers of cell membranes. The hydrophobic dodecyl chain can insert into the lipid portion of the membrane, while the hydrophilic head group remains at the interface, potentially disrupting membrane integrity.

• Antimicrobial Activity: Studies indicate that 2-(Dodecylamino)ethanol demonstrates notable antimicrobial properties against various pathogens. Its effectiveness is attributed to its ability to disrupt microbial cell membranes, leading to cell lysis and death. Research suggests efficacy against both Gram-positive and Gram-negative bacteria.

• Solubilization Effects: In biological systems, the compound can facilitate the solubilization of hydrophobic substances, potentially enhancing the bioavailability of poorly soluble compounds, including certain drugs and bioactive molecules.

• Protein Interactions: As a surfactant, it may interact with proteins, potentially altering their conformational structure and activity. These interactions can be concentration-dependent, with varying effects at different surfactant concentrations.

Environmental Impact

The environmental behavior of 2-(Dodecylamino)ethanol is influenced by its chemical structure and physicochemical properties:

• Biodegradability: The presence of both linear alkyl chains and functional groups susceptible to microbial attack suggests some potential for biodegradation, though specific biodegradation rates and pathways require further study.

• Aquatic Toxicity: As a surfactant with membrane-disrupting properties, potential toxicity to aquatic organisms should be considered, particularly in scenarios involving direct release to aquatic environments.

• Adsorption Behavior: The compound's amphiphilic nature and moderately high LogP value (3.88) suggest potential for adsorption to organic matter in soil and sediments, which may influence its environmental persistence and transport.

• Transformation Products: Environmental degradation may produce transformation products with different properties and toxicity profiles than the parent compound, adding complexity to environmental risk assessments.

Analytical Methods and Characterization

Spectroscopic Identification

Several spectroscopic techniques are valuable for the identification and characterization of 2-(Dodecylamino)ethanol:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H-NMR and ¹³C-NMR provide critical structural information. Key NMR features include:

  • ¹H-NMR signals for the methylene groups adjacent to the nitrogen and oxygen

  • Distinctive methyl terminus of the dodecyl chain

  • Signals corresponding to the NH and OH protons, which may show chemical shift variations depending on concentration and solvent

• Infrared (IR) Spectroscopy: IR analysis reveals characteristic absorption bands:

  • OH stretching vibration (3200-3600 cm⁻¹)

  • NH stretching (3300-3500 cm⁻¹)

  • CH₂ and CH₃ stretching (2800-3000 cm⁻¹)

  • C-N and C-O stretching bands in the fingerprint region

• Mass Spectrometry: Mass spectrometric analysis typically shows:

  • Molecular ion peak at m/z 229

  • Fragmentation patterns including the loss of the hydroxyethyl group

  • Characteristic fragments from the dodecyl chain

Chromatographic Methods

Chromatographic techniques are essential for the purification and quantitative analysis of 2-(Dodecylamino)ethanol:

• High-Performance Liquid Chromatography (HPLC): Reverse-phase HPLC with UV detection (typically at 210-220 nm) is preferred for quantification. Common conditions include:

  • C18 columns with methanol/water or acetonitrile/water mobile phases

  • Addition of small amounts of formic acid or triethylamine to improve peak shape

  • Gradient elution methods to separate the compound from related substances

• Gas Chromatography (GC): For GC analysis, derivatization may be required due to the polar functional groups:

  • Silylation of the hydroxyl group improves volatility

  • Capillary columns with 5% phenyl-methylpolysiloxane stationary phases

  • FID or MS detectors for sensitive detection

• Thin-Layer Chromatography (TLC): Useful for reaction monitoring and preliminary purity assessment:

  • Silica gel plates with chloroform/methanol or hexane/ethyl acetate solvent systems

  • Visualization with ninhydrin, iodine vapor, or UV when applicable

Other Analytical Techniques

Additional analytical approaches provide complementary information about 2-(Dodecylamino)ethanol:

• Elemental Analysis: Provides confirmation of the elemental composition (C, H, N, O) and can verify sample purity when compared with theoretical values.

• Thermal Analysis: Techniques such as differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA) provide information about thermal stability, phase transitions, and decomposition behavior.

• Surface Tension Measurements: Given its surfactant properties, measurement of surface tension at various concentrations helps characterize its interfacial behavior and determine critical micelle concentration (CMC).

• X-ray Crystallography: While the compound is typically liquid at room temperature, crystallization of derivatives or salts may enable structural determination through X-ray diffraction techniques.

Comparative Analysis

Relationship to Similar Compounds

2-(Dodecylamino)ethanol belongs to a broader family of amino alcohols and shares structural and functional similarities with several related compounds:

• Ethanol, 2,2'-(dodecylimino)bis-: This related compound contains two hydroxyethyl groups attached to the nitrogen atom instead of one. This structural difference results in greater hydrophilicity compared to 2-(Dodecylamino)ethanol, affecting its surfactant properties and applications. The additional hydroxyl group provides more hydrogen bonding capabilities and increases water solubility.

• N-Dodecyl-N-(2-hydroxyethyl)amine: This is an alternative name for 2-(Dodecylamino)ethanol, emphasizing the substitution pattern on the nitrogen atom.

• Dodecylamine: As the primary starting material for 2-(Dodecylamino)ethanol synthesis, dodecylamine lacks the hydroxyethyl group. This structural difference results in different physical properties, including lower water solubility and different surfactant characteristics.

• Shorter Chain Amino Alcohols: Compounds with shorter alkyl chains (e.g., octyl, decyl) exhibit increased water solubility and lower lipophilicity compared to 2-(Dodecylamino)ethanol, resulting in different surface-active properties and applications.

Advantages and Limitations

2-(Dodecylamino)ethanol offers several advantages and faces certain limitations when compared with similar compounds:

Advantages:

• Balanced Amphiphilicity: The compound achieves an effective balance between hydrophilic and hydrophobic properties, making it versatile in both aqueous and non-aqueous environments. This balanced amphiphilic character enables the formation of stable emulsions and micelles in various media.

• Dual Functionality: The presence of both amine and hydroxyl groups provides multiple points for chemical modification, allowing for the creation of tailored derivatives with customized properties for specific applications.

• Synthetic Accessibility: The relatively straightforward synthesis from readily available starting materials (dodecylamine and ethylene oxide) makes it commercially viable and adaptable to various scales of production.

• Stability: The compound exhibits good chemical stability under normal conditions, with resistance to hydrolysis and oxidation in ambient environments, contributing to its utility in various formulations.

Limitations:

• Water Solubility: Despite its hydroxyl group, the long dodecyl chain limits water solubility, which may restrict applications requiring high aqueous concentrations without additional formulation strategies.

• Potential Environmental Persistence: The C12 alkyl chain suggests potential environmental persistence compared to shorter-chain alternatives, which may influence regulatory considerations and environmental impact assessments.

• Thermal Stability: With a high boiling point but relatively low flash point (58.2°C), certain high-temperature applications may be limited by safety considerations related to flammability.

• Limited Specificity: While effective as a general surfactant, the compound lacks the specificity of more sophisticated surfactants designed for specialized applications, potentially limiting its utility in highly demanding or specific applications.

Research Findings and Current Developments

Recent Studies

Recent research on 2-(Dodecylamino)ethanol has focused on several key areas:

• Nanoencapsulation Studies: Research has demonstrated that using 2-(Dodecylamino)ethanol in conjunction with related compounds can achieve effective nanoencapsulation of various active ingredients. These studies highlight the compound's ability to form stable nanoscale structures that can enhance the delivery and protection of encapsulated materials.

• Antimicrobial Investigations: Studies investigating the antimicrobial properties of 2-(Dodecylamino)ethanol have shown promising results against various pathogens. The research indicates that the compound's surfactant properties contribute to its ability to disrupt microbial cell membranes, leading to cell death. This mechanism appears effective against both Gram-positive and Gram-negative bacteria, suggesting potential applications in antimicrobial formulations.

• Thermochemical Analysis: Detailed thermochemical studies, such as those reported by Balcerowiak et al. (1984), have investigated the energetics of reactions involving 2-(Dodecylamino)ethanol. The reported enthalpy of reaction (ΔᵣH° = -120.0 ± 4.6 kJ/mol) for the decomposition to dodecylamine and ethylene oxide provides valuable data for understanding the compound's chemical behavior and stability.

Emerging Applications

Several emerging applications for 2-(Dodecylamino)ethanol show significant promise:

• Advanced Drug Delivery Systems: The compound's ability to form micelles and interact with lipid membranes is being explored for developing sophisticated drug delivery platforms. These systems aim to enhance the bioavailability of poorly water-soluble drugs and improve targeted delivery to specific tissues or cell types.

• Biotechnological Processes: In biotechnology, the compound is finding applications as a processing aid in various enzymatic and cellular systems. Its ability to modify membrane permeability and solubilize hydrophobic compounds makes it valuable in bioprocessing applications.

• Green Chemistry Initiatives: As part of the broader trend toward more environmentally sustainable chemistry, researchers are investigating 2-(Dodecylamino)ethanol as a component in "greener" formulations with reduced environmental impact compared to traditional surfactants.

• Materials Science Applications: In materials science, the compound is being studied for its potential to modify surface properties of various materials, including polymers, metals, and ceramics, opening new avenues for creating materials with specialized surface characteristics.

Knowledge Gaps and Future Research Directions

Despite significant advances, several knowledge gaps and promising research directions remain:

• Biodegradation Pathways: Detailed studies on the biodegradation pathways and rates of 2-(Dodecylamino)ethanol in various environmental compartments are needed to better understand its environmental fate and potential ecological impacts.

• Structure-Activity Relationships: Systematic studies comparing the properties and activities of 2-(Dodecylamino)ethanol with structurally related compounds could provide valuable insights for designing optimized derivatives for specific applications.

• Synergistic Formulations: Research into synergistic combinations of 2-(Dodecylamino)ethanol with other surfactants, polymers, or active ingredients could lead to formulations with enhanced performance characteristics for specialized applications.

• Computational Modeling: Advanced computational approaches to model the behavior of 2-(Dodecylamino)ethanol at interfaces and in complex formulations could accelerate the development of new applications and provide deeper insights into its molecular-level interactions.

• Toxicological Profiling: More comprehensive toxicological studies, including chronic exposure effects and potential endocrine-disrupting properties, would address current data gaps and inform regulatory considerations and safe handling practices.